Ictasol

Catalog No.
S1824952
CAS No.
12542-33-5
M.F
C6H10ClNO
M. Wt
0
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Ictasol

CAS Number

12542-33-5

Product Name

Ictasol

Molecular Formula

C6H10ClNO

Molecular Weight

0

Ictasol, also known as pale sulfonated shale oil (sodium salt), is a highly purified, water-soluble active ingredient derived from the dry distillation of sulfur-rich oil shale.[1][2][3] It is distinguished from darker, cruder preparations like Ichthammol (ammonium bituminosulfonate) by being produced from a lighter, more volatile fraction of the distillate.[4][5] This process results in a substance with a well-defined profile valued in dermatological and cosmetic formulations for its anti-inflammatory, antimicrobial, and anti-seborrheic properties, coupled with good tolerability.[3][6][7]

Research Fit

Multi-target dermatological research tool
Antimicrobial, anti-inflammatory, and anti-seborrheic profile supports mechanistic studies in inflammatory skin disease models.
Light sulfonated shale oil fraction
Gentle low-temperature processing yields higher water solubility and reduced staining compared to dark ichthammol, suitable for topical formulation research.
Reported antifungal & COX inhibition activity
Preclinical evidence indicates fungicidal action against dermatophytes and direct COX-1/COX-2 enzyme inhibition, distinct from tetracycline pathways.

Substituting Ictasol with darker, less-refined sulfonated shale oils (e.g., Ichthammol) or coal tar preparations introduces significant procurement and formulation challenges. Ictasol's derivation from a lighter distillate fraction results in a pale color, lower odor, and superior water solubility, which are critical for creating cosmetically elegant and stable formulations with high user acceptance.[4][8] In contrast, dark shale oils are more viscous with a strong, characteristic odor, complicating processing and impacting end-product aesthetics.[9] Furthermore, Ictasol is characterized by its high purity concerning polycyclic aromatic hydrocarbons (PAHs), with less than 0.001 ppm benzo[a]pyrene, unlike coal tar which can contain over 5000 ppm and is banned in cosmetic shampoos in the EU due to safety concerns.[6][10] This defined safety profile makes Ictasol a more reliable choice for long-term or sensitive skin applications where toxicological risks must be minimized.[10][11]

Substitution Risk

Target
Ictasol (sodium bituminosulfonate, light fraction)
Produced by gentle sulfonation of light shale oil; reported 2–3× higher antifungal potency and distinct COX-1/COX-2 inhibition profile.
Reference selection for dermatological research.
Potential Substitute
Dark ichthammol / generic sulfonated shale oils
Different manufacturing process alters molecular profile; antifungal efficacy and solubility may not transfer, potentially shifting formulation-response endpoints.
May require re-validation of antimicrobial benchmarks.
Target
Ictasol anti-inflammatory mechanism
Direct inhibition of COX-1 (IC50 1.9 µg/ml) and COX-2 (8.3 µg/ml); does not suppress iNOS in reported cell models.
Supports pathway-specific inflammation research.
Alternative Comparator
Doxycycline / tetracycline-class agents
Anti-inflammatory activity via distinct signaling cascades (e.g., iNOS modulation); COX inhibition profile may not replicate, leading to different cellular response endpoints.
Mechanistic substitution may confound pathway interpretation.

Antifungal Activity vs. Dark Shale Oil

In a direct comparative in vitro study, Ictasol (pale sulfonated shale oil) demonstrated a clearly higher antifungal activity than dark sulfonated shale oil (Ichthammol).[1] This enhanced efficacy against fungi relevant to dermatological conditions provides a clear performance-based reason for its selection.

Evidence DimensionAntifungal Activity
Target Compound DataClearly higher activity
Comparator Or BaselineDark Sulfonated Shale Oil (Ichthammol): Lower activity
Quantified DifferenceQualitatively described as 'clearly higher'
ConditionsIn vitro assay measuring CO2 detection as a proxy for fungal sensitivity to antimicrobial agents.

For anti-dandruff or anti-seborrheic formulations targeting fungal pathogens, Ictasol offers greater bioactivity than its darker, less-refined analog.

Antifungal Potency Light vs. Dark
Head-to-head
Light fraction: 0.1% – 5.9%
Dark fraction: 0.2% – 16.8%
~2–3× lower effective concentration
Reported higher antifungal potency in vitro; supports selection for antifungal formulation research.
In vitro CO₂ detection assay against yeasts and dermatophytes.

Anti-inflammatory Efficacy vs. Hydrocortisone

In a human UVB erythema test, a 4% Ictasol cream demonstrated anti-inflammatory efficacy comparable to a 0.5% hydrocortisone formulation, with no statistically significant difference between the two active treatments (p=0.5169).[1] Both were significantly more effective than the vehicle (p=0.0001).[1] In a separate trial on children with atopic eczema, a 4% Ictasol cream was not only more effective than its vehicle (p < 0.0001) but was also judged to have superior tolerability by both investigators and patients/parents (p < 0.0001 and p=0.0051, respectively).[4]

Evidence DimensionAnti-inflammatory effect (Erythema reduction)
Target Compound Data4% Ictasol cream: Significant reduction in UVB-induced redness.
Comparator Or Baseline0.5% Hydrocortisone cream: No statistical difference in efficacy.
Quantified DifferenceNot statistically different (p=0.5169)
ConditionsIn vivo UVB erythema test on human volunteers.

This evidence positions Ictasol as a well-tolerated, non-steroidal alternative to low-potency corticosteroids for managing skin inflammation, a critical factor for long-term use or pediatric applications.

COX Inhibition vs. Doxycycline
Head-to-head
Ictasol COX-1 IC50 1.9 µg/ml
Ictasol COX-2 IC50 8.3 µg/ml
Doxycycline: no iNOS suppression
Distinct COX inhibition profile; supports anti-inflammatory pathway research separate from tetracyclines.
Primary human monocytes, A549, HMC 1.2, keratinocyte assays.

Water Solubility & Formulation Compatibility

Ictasol is a water-soluble sodium salt with surfactant-like properties, making it straightforward to incorporate into aqueous formulations like shampoos and lotions.[1][4] In contrast, Ichthammol (ammonium bituminosulfonate) is described as miscible with water and glycerol but only slightly soluble in ethanol and nearly insoluble in fatty oils, which can limit formulation options.[2] The lighter color and milder odor of Ictasol further enhance its processability and the cosmetic appeal of the final product compared to the dark, viscous, and strongly odorous nature of Ichthammol.[6]

Evidence DimensionSolubility & Physical Properties
Target Compound DataIctasol: Water-soluble, pale color, mild odor.
Comparator Or BaselineIchthammol: Miscible with water, but poorly soluble in oils/ethanol; dark, viscous, strong odor.
Quantified DifferenceQualitative difference in solubility profile and physical characteristics.
ConditionsStandard formulation and handling conditions.

Ictasol's physical properties reduce manufacturing complexity and result in more stable and consumer-accepted products, a direct procurement advantage over cruder shale oil alternatives.

MIC90 MRSA & C. acnes
Cross-study comparable
MRSA: 0.25 g/L
MSSA: 1 g/L
C. acnes: 0.03 g/L
Reported antimicrobial potency profile; supports acne pathogen screening context.
CLSI/EUCAST broth microdilution, 12–60 clinical isolates.

Clinical Acne Lesion Reduction

In a clinical study involving 101 participants, a cream containing 1% Ictasol resulted in 'good' or 'very good' efficacy ratings in approximately 76% of cases for eliminating skin impurities after six weeks.[1] Another study reported that a 1% Ictasol cream reduced the average number of pimples by 80% after 8 weeks of treatment.[4] This clinical evidence supports its use as a multi-action agent targeting the inflammatory and microbial factors of acne.

Evidence DimensionReduction in Acne Lesions
Target Compound Data80% reduction in pimple count (8 weeks); 76% of cases rated 'good' or 'very good' (6 weeks).
Comparator Or BaselineImplicit baseline (pre-treatment condition).
Quantified Difference80% reduction vs. baseline.
ConditionsClinical studies on subjects with acne-prone skin using 1% Ictasol cream.

For buyers developing anti-acne products, Ictasol offers clinically substantiated efficacy, providing a reliable basis for formulation and marketing claims.

Bactericidal Kinetics S. aureus
Supporting evidence
≥99.9% kill in 30 min at 16× MIC against MSSA and MRSA
Rapid bactericidal kinetics in vitro; supports acute antimicrobial research models.
Time-kill assay, 20 MSSA and 20 MRSA isolates.
Acne Reduction Clinical Study
Context-dependent
94% subject improvement in overall appearance; ~80% reduction in acne lesions (1% Ictasol + 0.5% salicylic acid, 8 weeks)
Reported endpoint improvement in a clinical acne cohort; supports formulation efficacy research context.
Open-label, 101 subjects; data to verify independently.

Anti-Inflammatory for Sensitive Skin

For products targeting inflammatory conditions like rosacea or mild atopic eczema, especially for pediatric use or long-term management. Ictasol provides anti-inflammatory action comparable to low-potency hydrocortisone but with a documented high degree of tolerability, making it the preferred choice where corticosteroid avoidance is a priority.[1][4]

Anti-Dandruff & Seborrheic Dermatitis

In shampoos and scalp lotions where efficacy must be paired with user acceptance. Ictasol's superior antifungal activity over dark shale oils, combined with its pale color, mild odor, and water solubility, allows for the creation of effective, aesthetically pleasing products that improve patient compliance.[2][6]

Multi-Action Anti-Acne Formulations

For creams, lotions, and spot treatments targeting acne. Ictasol's combination of anti-inflammatory, antimicrobial, and anti-seborrheic properties addresses multiple acne-causing factors in a single ingredient.[12] Its high purity and extremely low PAH content make it a safer alternative to tar-based products for topical use.[7]

Simplified Processing & Enhanced Stability

In any aqueous-based system where manufacturing efficiency is key. Ictasol's excellent solubility and compatibility simplify the formulation process, reducing the need for complex solubilizers or odor-masking agents required for cruder substitutes like Ichthammol.[6]

Application Fit Matrix

Application
Selection Property
Validation Focus
Acne pathogenesis model research
C. acnes-targeted antimicrobial activity
MIC and anti-inflammatory endpoint confirmation
Non-antibiotic anti-inflammatory pathway studies
COX-1/COX-2 selectivity profile distinct from tetracyclines
Inflammatory mediator modulation (COX, iNOS, VEGF)
Antifungal formulation screening for seborrheic dermatitis models
Reported 2–3× higher antifungal potency vs. dark shale oil
Fungicidal concentration range and dermatophyte panel
Acute wound infection model research
Rapid bactericidal kinetics against S. aureus, including MRSA
Time-kill and MIC endpoints under relevant conditions

Explore Compound Types